N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide

• IUPAC Name: 2-(N-methylsulfonyl-4-phenylmethoxyanilino)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C21H21N3O4S/c1-29(26,27)24(15-21(25)23-18-8-5-13-22-14-18)19-9-11-20(12-10-19)28-16-17-6-3-2-4-7-17/h2-14H,15-16H2,1H3,(H,23,25)
• InChI Key: HWSSFJDRVBOWDN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CN=CC=C1)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide, also known as BAY 41-2272, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of compounds known as sGC (soluble guanylate cyclase) stimulators, which have been shown to have a variety of beneficial effects on the body.

Mechanism of Action

N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 works by stimulating the activity of soluble guanylate cyclase (sGC), an enzyme that is involved in the production of cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that plays a crucial role in regulating various physiological processes such as smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By increasing the levels of cGMP, N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 can produce a variety of beneficial effects on the body.
Biochemical and Physiological Effects:
N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 has been shown to have a variety of biochemical and physiological effects on the body. Some of the major effects include:
- Relaxation of smooth muscle cells: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 can cause relaxation of smooth muscle cells in various organs such as the lungs, heart, and blood vessels. This effect is mediated by the increase in cGMP levels, which leads to the activation of protein kinase G (PKG) and subsequent inhibition of myosin light chain kinase (MLCK).
- Inhibition of platelet aggregation: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 can inhibit the aggregation of platelets, which play a crucial role in blood clotting. This effect is also mediated by the increase in cGMP levels, which leads to the activation of PKG and subsequent inhibition of platelet activation pathways.
- Neurotransmitter release: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 can modulate the release of neurotransmitters such as dopamine and glutamate in the brain. This effect is mediated by the activation of sGC and subsequent increase in cGMP levels.

Advantages and Limitations for Lab Experiments

N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 has several advantages and limitations for use in laboratory experiments. Some of the major advantages include:
- High potency: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 is a highly potent sGC stimulator, with an EC50 value in the low nanomolar range.
- Selectivity: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 is relatively selective for sGC compared to other enzymes such as phosphodiesterase (PDE) and adenylyl cyclase (AC).
- Water-solubility: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 is highly water-soluble, which makes it easy to dissolve in various solvents and buffers.
Some of the limitations of N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 include:
- Limited stability: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 has limited stability in solution, especially at higher concentrations. This can lead to degradation and loss of potency over time.
- Limited solubility in organic solvents: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 has limited solubility in organic solvents such as ethanol and DMSO, which can limit its use in certain applications.

Future Directions

There are several future directions for research on N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272. Some of the major directions include:
- Development of more potent and selective sGC stimulators: While N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 is a highly potent and selective sGC stimulator, there is still room for improvement in terms of potency and selectivity. Researchers are working on developing new compounds that are even more potent and selective than N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272.
- Clinical trials in humans: While N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 has shown promising results in animal models of various disease conditions, more research is needed to determine its safety and efficacy in humans. Clinical trials are needed to test the potential therapeutic applications of N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 in humans.
- Combination therapy with other drugs: N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 may have synergistic effects when used in combination with other drugs. Researchers are exploring the potential of combining N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 with other drugs for the treatment of various disease conditions.

Scientific Research Applications

N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 has been extensively studied for its potential therapeutic applications in various disease conditions. One of the major areas of research has been in the treatment of pulmonary hypertension, a condition characterized by high blood pressure in the lungs. Studies have shown that N~2~-[4-(benzyloxy)phenyl]-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide 41-2272 can improve pulmonary hemodynamics and reduce pulmonary vascular resistance in animal models of pulmonary hypertension.